Cas no 1252563-78-2 (N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide)

• Product Name: N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide
• CAS No: 1252563-78-2
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 6510383
• PubChem ID: 51107419
• Update Time: 2025-06-12

N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26581826
• Z1003571570
• N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide
• 1252563-78-2

• Inchi： 1S/C16H22N2O3S/c1-13-5-7-14(8-6-13)9-12-22(20,21)18-16(15(19)17-2)10-3-4-11-16/h5-9,12,18H,3-4,10-11H2,1-2H3,(H,17,19)/b12-9+
• InChI Key： OZNUDZPDMUHHMG-FMIVXFBMSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC1(C(NC)=O)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide

Comprehensive Overview of N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide (CAS No. 1252563-78-2)

N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide (CAS No. 1252563-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1252563-78-2, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.

The molecular structure of N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide features a cyclopentane ring substituted with a carboxamide group and a sulfonamido moiety linked to a 4-methylphenyl group. This configuration imparts unique physicochemical properties, making it a candidate for further exploration in medicinal chemistry. The compound's CAS registry number 1252563-78-2 ensures precise identification in scientific literature and regulatory documents, which is critical for reproducibility and compliance in research.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in targeting enzymes and receptors involved in various diseases. N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide is no exception, with preliminary studies suggesting its potential as a scaffold for designing novel therapeutic agents. Its structural versatility allows for modifications that could enhance bioavailability or target specificity, addressing key challenges in modern drug development.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 1252563-78-2 in drug discovery?" Current research indicates that this molecule may interact with biological targets such as kinases or G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. Additionally, its sulfonamide group could contribute to binding affinity, a feature highly valued in inhibitor design. These attributes align with the growing trend of precision medicine, where tailored molecular interventions are sought for complex diseases.

Another area of interest is the synthetic accessibility of N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide. Organic chemists are exploring efficient routes to synthesize this compound, often focusing on green chemistry principles to minimize environmental impact. The compound's stability under various conditions also makes it a viable candidate for scale-up production, a topic frequently queried in academic and industrial forums.

From an SEO perspective, keywords such as "sulfonamide derivatives in drug development", "CAS 1252563-78-2 applications", and "cyclopentane-carboxamide synthesis" are highly relevant to this discussion. These terms reflect the compound's scientific and commercial relevance, ensuring visibility in search engine results for researchers and professionals seeking detailed information.

In conclusion, N-methyl-1-[2-(4-methylphenyl)ethenesulfonamido]cyclopentane-1-carboxamide (CAS No. 1252563-78-2) represents a promising avenue for further investigation in pharmaceutical sciences. Its structural complexity and potential biological activity underscore its value in the ongoing quest for innovative therapeutics. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, solidifying its place in the landscape of modern chemistry and medicine.